N-(4-Aminophenyl)-2-hydroxymethylbenzamide

• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol
• IUPAC Name: N-(4-aminophenyl)-2-(hydroxymethyl)benzamide
• InChI: InChI=1S/C14H14N2O2/c15-11-5-7-12(8-6-11)16-14(18)13-4-2-1-3-10(13)9-17/h1-8,17H,9,15H2,(H,16,18)
• InChI Key: DBPBUEDZCTUMIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)C(=O)NC2=CC=C(C=C2)N

Description

N-(4-Aminophenyl)-2-hydroxymethylbenzamide is a useful research compound. Its molecular formula is C14H14N2O2 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(4-aminophenyl)phthalimide (332 mg) in tetrahydrofuran (4 mL) is added lithium borohydride (1.0 g) and the mixture is stirred for 1 hour at 25° C. The mixture is poured into water and extracted into ethyl acetate. The ethyl acetate solution is dried over anhydrous sodium sulfate and concentrated under reduced pressure to give a white foam, which when triturated with diethyl ether provides the desired product as a white powder.